Cas no 23590-60-5 (8-chloro-Pyrido[2,3-d]pyridazin-5(6H)-one)

• Product Name: 8-chloro-Pyrido[2,3-d]pyridazin-5(6H)-one
• CAS No: 23590-60-5
• MF: C₇H₄ClN₃O
• MW: 181.579159736633
• CID: 1109539
• PubChem ID: 12268425
• Update Time: 2025-04-20

8-chloro-Pyrido[2,3-d]pyridazin-5(6H)-one Chemical and Physical Properties

Names and Identifiers

• 8-chloro-Pyrido[2,3-d]pyridazin-5(6H)-one
• 8-chloropyrido[2,3-d]pyridazin-5-ol
• 8-chloro-6H-pyrido[2,3-d]pyridazin-5-one
• 8-Chloropyrido[2,3-d]pyridazin-5(6H)-one
• 8-chloropyrido[3,2-d]pyridazin-5(6H)-one
• ZB0671
• DTXSID501275419
• A878203
• SCHEMBL1252531
• G65316
• HKP0264
• 23590-60-5

• Inchi： 1S/C7H4ClN3O/c8-6-5-4(2-1-3-9-5)7(12)11-10-6/h1-3H,(H,11,12)
• InChI Key： JIEUZJUEZLTBSZ-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=CC=N2)C(NN=1)=O

Computed Properties

• Exact Mass: 181.0042895g/mol
• Monoisotopic Mass: 181.0042895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.66±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 250-270 ºC (tetrahydrofuran )
• Solubility: Slightly soluble (2.9 g/l) (25 º C),